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Selpercatinib Analytical Method Validation Data

The table below summarizes validated analytical methods for selpercatinib from recent research, adhering
to ICH Q2(R1) guidelines.

Method Purpose Key Validation Parameters & Results Experimental Protocol Summary

| Analysis in Pure & Pharmaceutical Dosage Form (RP-HPLC) [1] | Linearity: 2-10 pg/mL (r?=0.9995)
Accuracy: Mean recovery 100.61% Precision: %RSD <2% Specificity: Demonstrated | Column: C18
Mobile Phase: 0.2% TFA (pH 6.5) : Acetonitrile (50:50 v/v) Detection: 240 nm Validation: Per ICH
Q2(R1) | | Detection of Related Substances & Degradation Products (HPLC) [2] [3] | Parameters
Validated: Specificity, sensitivity, stability, linearity, precision, accuracy, robustness. Conclusion: Method
effectively separates impurities (Imp-A, B, C, D). | Column: 4.6 mm x 250 mm, 5 pm Mobile Phase: A)
KH2POa4 buffer (pH 2.5) / Acetonitrile (9:1), B) Acetonitrile (Gradient elution) Detection: 235 nm
Temperature: 35°C | | Bioanalytical Assay in Biological Matrices (LC-MS/MS) [4] | Linear Range: 2-
2000 ng/mL (for selpercatinib & pralsetinib) Precision: %RSD 3.4-10.2% (Selpercatinib) Accuracy: 91.7-
109.3% (Selpercatinib) | Sample Prep: Protein precipitation with acetonitrile Column: Ethylene bridged
C18 Detection: Positive electrospray ionization, MRM mode Application: Validated in mouse plasma and

tissue homogenates |
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Clinical Comparison: Selpercatinib vs. Pralsetinib

For a clinical performance perspective, a 2025 matching-adjusted indirect comparison (MAIC) of these two

RET inhibitors provides efficacy and safety data.

Selpercatinib Pralsetinib Comparative Result
(LIBRETTO-001 Trial) (ARROW Trial) (Hazard Ratio - HR)

Outcome Measure

Median Progression-Free 22.1 months 13.3 months HR = 0.67 (95% ClI,
Survival 0.53-0.85) [5]
Objective Response Rate 64.5% 65.8% Not provided [5]
Grade =3 Treatment-Related  39.3% 62.6% Not provided [5]

Adverse Events

Treatment Discontinuation 3.6% 10.0% Not provided [5]
due to Adverse Events

> Note on MAIC: This analysis uses statistical techniques to compare outcomes from separate single-arm

trials ( [5]). While informative, it is not as definitive as a head-to-head randomized controlled trial.

Experimental Workflow for Analytical Methods

The following diagram illustrates the general workflow for developing and validating an analytical method

for selpercatinib, as reflected in the studies.
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How to Use This Information

e For Analytical Scientists: The detailed HPLC and LC-MS/MS protocols provide a strong foundation
for quality control (QC) labs to implement or cross-verify their own methods for testing selpercatinib
drug substance and products.

¢ For Clinical Researchers: The comparative data against pralsetinib offers a synthesized, though
indirect, view of the treatment landscape for RET-rearranged cancers, which can inform clinical trial
design and therapeutic decision-making.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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